![molecular formula C11H21NO3S B7591874 N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide](/img/structure/B7591874.png)
N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide
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Overview
Description
N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide, also known as CP-472,555, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide involves its binding to the NMDA receptor and preventing the activation of the receptor by glutamate. This results in the inhibition of calcium influx into the cell, which is necessary for the induction of long-term potentiation and synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and memory retention. It has also been found to have neuroprotective effects and to reduce the severity of ischemic brain injury.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide in lab experiments is its selectivity for the NMDA receptor, which allows for the study of the specific role of this receptor in various physiological and pathological processes. However, one of the limitations is the potential off-target effects of this compound, which may affect the interpretation of the results.
Future Directions
There are several future directions for the research on N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide. One of the areas of interest is the development of more selective and potent NMDA receptor antagonists for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is the investigation of the potential therapeutic applications of this compound in cardiovascular diseases and cancer.
Conclusion:
In conclusion, this compound is a compound that has shown promising results in scientific research for its potential therapeutic applications. Its selectivity for the NMDA receptor makes it a valuable tool for the study of various physiological and pathological processes. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential therapeutic applications in various fields.
Synthesis Methods
The synthesis of N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide involves the reaction of cyclopentylamine with 2-(chloromethyl)oxolane, followed by the reaction with methanesulfonyl chloride. The final product is obtained after purification and isolation.
Scientific Research Applications
N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide has been studied for its potential therapeutic applications in various fields such as neuroscience, cardiovascular diseases, and cancer. In neuroscience, this compound has been found to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory processes.
properties
IUPAC Name |
N-cyclopentyl-N-(oxolan-2-ylmethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3S/c1-16(13,14)12(10-5-2-3-6-10)9-11-7-4-8-15-11/h10-11H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUXXUUGTODYVHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC1CCCO1)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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